Cas no 1249980-06-0 (5-methoxy-1-phenylpentan-2-amine)

5-Methoxy-1-phenylpentan-2-amine is a synthetic organic compound featuring a phenyl group and a methoxy-substituted pentylamine backbone. This structure imparts unique physicochemical properties, making it useful in pharmaceutical and chemical research applications. The methoxy group enhances solubility and stability, while the phenyl and amine functionalities provide reactive sites for further derivatization. Its well-defined molecular architecture allows for precise modifications, facilitating studies in medicinal chemistry and drug development. The compound is typically handled under controlled conditions due to its reactive amine group. High-purity grades are available for research purposes, ensuring reproducibility in experimental settings. Proper storage and handling are recommended to maintain integrity.
5-methoxy-1-phenylpentan-2-amine structure
1249980-06-0 structure
Product name:5-methoxy-1-phenylpentan-2-amine
CAS No:1249980-06-0
MF:C12H19NO
MW:193.285363435745
CID:4581426
PubChem ID:62608693

5-methoxy-1-phenylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-1-phenylpentan-2-amine
    • Inchi: 1S/C12H19NO/c1-14-9-5-8-12(13)10-11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10,13H2,1H3
    • InChI Key: YPBVXODZCVRZQH-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)C(N)CCCOC

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 299.4±28.0 °C at 760 mmHg
  • Flash Point: 114.9±12.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-methoxy-1-phenylpentan-2-amine Security Information

5-methoxy-1-phenylpentan-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01017930-1g
5-Methoxy-1-phenylpentan-2-amine
1249980-06-0 95%
1g
¥5142.0 2024-04-18
TRC
M227613-100mg
5-methoxy-1-phenylpentan-2-amine
1249980-06-0
100mg
$ 275.00 2022-06-04
Enamine
EN300-190579-0.1g
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 94%
0.1g
$241.0 2023-09-18
Enamine
EN300-190579-5g
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 94%
5g
$2028.0 2023-09-18
1PlusChem
1P01BGUZ-1g
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 94%
1g
$812.00 2025-03-19
Enamine
EN300-190579-0.05g
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 94%
0.05g
$162.0 2023-09-18
Aaron
AR01BH3B-250mg
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 95%
250mg
$503.00 2025-02-09
1PlusChem
1P01BGUZ-250mg
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 94%
250mg
$421.00 2025-03-19
A2B Chem LLC
AW13883-100mg
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 94%
100mg
$289.00 2024-04-20
Enamine
EN300-190579-1g
5-methoxy-1-phenylpentan-2-amine
1249980-06-0 94%
1g
$699.0 2023-09-18

Additional information on 5-methoxy-1-phenylpentan-2-amine

Introduction to 5-methoxy-1-phenylpentan-2-amine (CAS No. 1249980-06-0)

5-methoxy-1-phenylpentan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1249980-06-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of a phenyl group, a methoxy substituent, and an amine functional group, exhibits promising characteristics that make it a subject of interest for further exploration in drug development.

The molecular structure of 5-methoxy-1-phenylpentan-2-amine consists of a pentan chain with an amine group at the second carbon, a phenyl ring attached to the first carbon, and a methoxy group at the fifth carbon. This specific configuration contributes to its distinct chemical properties, including solubility, reactivity, and potential biological activity. The presence of both aromatic and aliphatic components in its framework allows for diverse interactions with biological targets, making it a versatile candidate for synthetic modifications and pharmacological studies.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives due to their role in modulating various biological pathways. 5-methoxy-1-phenylpentan-2-amine is no exception, as preliminary studies have suggested its potential in acting as an intermediate in the synthesis of bioactive molecules. Its structural features align well with the criteria for compounds that may interact with enzymes or receptors involved in therapeutic mechanisms.

One of the most compelling aspects of 5-methoxy-1-phenylpentan-2-amine is its potential application in the development of novel therapeutic agents. Researchers are particularly intrigued by its ability to serve as a scaffold for further chemical modifications, which could enhance its pharmacological properties. For instance, derivatives of this compound could be designed to improve bioavailability, target specific disease pathways, or reduce side effects associated with existing treatments.

The synthesis of 5-methoxy-1-phenylpentan-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for ensuring that subsequent pharmacological studies are conducted with high-quality material.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-methoxy-1-phenylpentan-2-amine at the molecular level. Molecular modeling studies have provided insights into its binding interactions with potential biological targets, helping researchers predict its efficacy and selectivity. These computational approaches complement experimental data, enabling a more comprehensive evaluation of the compound's pharmacological profile.

In the realm of drug discovery, 5-methoxy-1-phenylpentan-2-amine represents an exciting opportunity for innovation. Its unique structural features and potential biological activity make it a valuable candidate for further investigation. As research progresses, it is anticipated that this compound will contribute to the development of new therapeutic strategies across various medical disciplines.

The future directions for studying 5-methoxy-1-phenylpentan-2-amine include exploring its role in preclinical models and conducting detailed mechanistic studies to elucidate its mode of action. Additionally, investigating its interactions with other bioactive molecules could reveal synergistic effects that might enhance therapeutic outcomes. The compound's versatility as a scaffold also suggests that it could be modified to address unmet medical needs in areas such as neurology, oncology, and inflammation.

As our understanding of complex biological systems continues to evolve, compounds like 5-methoxy-1-phenylpentan-2-amino will play an increasingly important role in shaping the future of medicine. Their unique properties and synthetic flexibility offer hope for discovering new treatments that are more effective and better tolerated by patients. The journey from laboratory discovery to clinical application is long and challenging but holds immense promise for improving human health.

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